Cas no 61452-45-7 (Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester)
61452-45-7 structure
Product Name:Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester
CAS No:61452-45-7
MF:C12H22O2
MW:198.301884174347
CID:478807
PubChem ID:71395744
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester
- butyl 2,3-diethylcyclopropane-1-carboxylate
- 61452-45-7
- DTXSID90817346
-
- Inchi: 1S/C12H22O2/c1-4-7-8-14-12(13)11-9(5-2)10(11)6-3/h9-11H,4-8H2,1-3H3
- InChI Key: XTKCIIJYHPKWFG-UHFFFAOYSA-N
- SMILES: O(CCCC)C(C1C(CC)C1CC)=O
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
61452-45-7 (Cyclopropanecarboxylic acid, 2,3-diethyl-, butyl ester) Related Products
- 39255-32-8(Ethyl 2-methylpentanoate)
- 4606-07-9(Ethyl Cyclopropylcarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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